3-(2-Dimethylaminoethyl)-4-chloro-5-propoxyindole hemifumarate
3-(2-Dimethylaminoethyl)-4-chloro-5-propoxyindole hemifumarate
Selective, brain penetrant 5-HT(1B/D) receptor agonist; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
172378-03-9
VCID:
VC0005943
InChI:
InChI=1S/2C15H21ClN2O.C4H4O4/c2*1-4-9-19-13-6-5-12-14(15(13)16)11(10-17-12)7-8-18(2)3;5-3(6)1-2-4(7)8/h2*5-6,10,17H,4,7-9H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+
SMILES:
CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.C(=CC(=O)O)C(=O)O
Molecular Formula:
C34H46Cl2N4O6
Molecular Weight:
677.7 g/mol
3-(2-Dimethylaminoethyl)-4-chloro-5-propoxyindole hemifumarate
CAS No.: 172378-03-9
Inhibitors
VCID: VC0005943
Molecular Formula: C34H46Cl2N4O6
Molecular Weight: 677.7 g/mol
| CAS No. | 172378-03-9 |
|---|---|
| Product Name | 3-(2-Dimethylaminoethyl)-4-chloro-5-propoxyindole hemifumarate |
| Molecular Formula | C34H46Cl2N4O6 |
| Molecular Weight | 677.7 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;2-(4-chloro-5-propoxy-1H-indol-3-yl)-N,N-dimethylethanamine |
| Standard InChI | InChI=1S/2C15H21ClN2O.C4H4O4/c2*1-4-9-19-13-6-5-12-14(15(13)16)11(10-17-12)7-8-18(2)3;5-3(6)1-2-4(7)8/h2*5-6,10,17H,4,7-9H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;;2-1+ |
| Standard InChIKey | DMVXZPOKLOHYDW-WXXKFALUSA-N |
| Isomeric SMILES | CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.C(=C/C(=O)O)\C(=O)O |
| SMILES | CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.CCCOC1=C(C2=C(C=C1)NC=C2CCN(C)C)Cl.C(=CC(=O)O)C(=O)O |
| Description | Selective, brain penetrant 5-HT(1B/D) receptor agonist; High Quality Biochemicals for Research Uses |
| Synonyms | 3-(2-dimethylaminoethyl)-4-chloro-5-propoxyindole hemifumarate SKF 99101 SKF 99101H SKF-99101H |
| PubChem Compound | 6442705 |
| Last Modified | Nov 11 2021 |
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